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Compound of Interest

Compound Name: Bodipy-TS

Cat. No.: B12089329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Bodipy-TS for the

fluorescent imaging and quantification of thiols within the mitochondria of living cells. This

document includes detailed experimental protocols, data presentation guidelines, and visual

representations of relevant biological pathways and experimental workflows.

Introduction
Mitochondrial thiols, particularly glutathione (GSH), are critical regulators of cellular redox

homeostasis, playing a pivotal role in antioxidant defense, cell signaling, and apoptosis.

Aberrant mitochondrial thiol levels are implicated in a range of pathologies, including

neurodegenerative diseases, cardiovascular disorders, and cancer. Bodipy-TS (Thiol-Green 2)

is a highly sensitive and specific fluorescent probe for detecting and quantifying thiols. Its "turn-

on" fluorescence mechanism, fast response time, and low cytotoxicity make it an excellent tool

for real-time imaging in live cells.[1] This document outlines the methodology for using Bodipy-
TS to visualize and measure thiol concentrations specifically within mitochondria, a key

subcellular compartment for redox signaling.

Data Presentation
The fluorescence intensity of Bodipy-TS exhibits a linear relationship with thiol concentration.

Below is a representative table illustrating the expected fluorescence response of Bodipy-TS
to varying concentrations of glutathione (GSH), the most abundant cellular thiol.
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Table 1: Representative Fluorescence Response of Bodipy-TS to Glutathione (GSH)

Concentration

GSH Concentration (µM) Relative Fluorescence Intensity (a.u.)

0 10

10 150

20 300

30 450

40 600

50 750

60 900

70 1050

80 1200

90 1350

100 1500

Note: This table provides representative data based on the established linear "turn-on"

response of Bodipy-based thiol probes. Actual fluorescence units are instrument-dependent.

Experimental Protocols
This section provides a detailed protocol for staining live cells with Bodipy-TS and a

mitochondrial co-stain (MitoTracker Red CMXRos) to confirm the localization of thiol imaging to

the mitochondria.

Materials
Bodipy-TS (Thiol-Green 2)

MitoTracker™ Red CMXRos
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Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-buffered saline (PBS), pH 7.4

Complete cell culture medium

Live cells of interest (e.g., HeLa, HepG2)

Glass-bottom dishes or coverslips for imaging

Fluorescence microscope with appropriate filter sets

Stock Solution Preparation
Bodipy-TS Stock Solution (1 mM): Dissolve 1 mg of Bodipy-TS in the appropriate volume of

anhydrous DMSO to achieve a 1 mM concentration. Vortex briefly to ensure complete

dissolution. Store at -20°C, protected from light and moisture.

MitoTracker Red CMXRos Stock Solution (1 mM): Prepare a 1 mM stock solution in

anhydrous DMSO. Store at -20°C, protected from light.

Experimental Workflow Diagram
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Preparation

Staining

Imaging & Analysis

Culture cells on
glass-bottom dish

Prepare Bodipy-TS
working solution (5 µM)

Prepare MitoTracker Red
working solution (100 nM)

Incubate with
MitoTracker Red (15-30 min)

Wash with pre-warmed
culture medium

Incubate with
Bodipy-TS (30 min)

Wash with PBS

Acquire images using
fluorescence microscope

Analyze co-localization and
quantify fluorescence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12089329#bodipy-ts-imaging-of-thiols-in-
mitochondria]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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